Cas no 2228639-06-1 (1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene)
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene
- EN300-1974034
- 2228639-06-1
-
- Inchi: 1S/C10H7BrF4/c1-6(5-11)7-3-2-4-8(9(7)12)10(13,14)15/h2-4H,1,5H2
- InChI Key: IPFQGSFRWMDSMG-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1C=CC=C(C(F)(F)F)C=1F
Computed Properties
- Exact Mass: 281.96673g/mol
- Monoisotopic Mass: 281.96673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1974034-1g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 1g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-5g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-10g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 10g |
$4360.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-0.05g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 0.05g |
$851.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-0.1g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 0.1g |
$892.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-0.25g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 0.25g |
$933.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-0.5g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 0.5g |
$974.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-1.0g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 1g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-1974034-2.5g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 2.5g |
$1988.0 | 2023-09-16 | ||
| Enamine | EN300-1974034-5.0g |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene |
2228639-06-1 | 5g |
$2940.0 | 2023-05-31 |
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene
Introduction to 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 2228639-06-1)
1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene, identified by its CAS number 2228639-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its brominated and fluorinated aromatic structure, presents a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.
The structural framework of 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene consists of a benzene ring substituted with a propenyl group at the 1-position, a fluorine atom at the 2-position, and a trifluoromethyl group at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry. The presence of both bromine and fluorine atoms makes it an attractive candidate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules.
In recent years, there has been growing interest in the development of novel compounds with fluorine and bromine substituents due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluorine atom in 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced lipophilicity and metabolic resistance. This property is crucial for designing drugs that require prolonged half-lives in vivo. Similarly, the bromine substituent at the propenyl position provides a handle for further chemical manipulation, enabling the synthesis of diverse derivatives.
One of the most compelling applications of 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene lies in its utility as a building block for the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential in synthesizing kinase inhibitors, where the combination of fluorine and bromine atoms can fine-tune interactions with protein targets. The trifluoromethyl group, known for its ability to enhance binding affinity and reduce metabolic degradation, plays a pivotal role in optimizing such inhibitors.
Recent advancements in computational chemistry have further highlighted the significance of 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene in drug discovery. Molecular modeling studies have demonstrated that the electronic distribution induced by the fluorine and bromine substituents can significantly influence the binding mode of potential drug candidates to their biological targets. These insights have guided medicinal chemists in designing more effective and selective compounds.
The synthesis of 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the bromination of a pre-existing fluoro-trifluoromethylated benzene derivative followed by propenyl addition. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high regioselectivity. These synthetic strategies underscore the compound's versatility and synthetic accessibility.
In conclusion, 1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene represents a promising scaffold for pharmaceutical innovation. Its unique structural features and functionalization potential make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
2228639-06-1 (1-(3-bromoprop-1-en-2-yl)-2-fluoro-3-(trifluoromethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)